Tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate

• IUPAC Name: tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate
• InChI: InChI=1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-8-17-13(10-15)5-4-6-14-9-13/h14H,4-10H2,1-3H3
• InChI Key: WPWQOZQQBMPUIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC2(C1)CCCNC2
• Molecular Formula: C13H24N2O3
• DSSTOX Substance ID: DTXSID001169485
• Molecular Weight: 256.34 g/mol
• CAS RN: 1160247-06-2

Description

Tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate, also known as 4-Boc-1-oxa-4,8-diazaspiro[5.5]undecane, is a chemical compound with the molecular formula C13H24N2O3. It is often stored in a dark, dry place at temperatures between 2-8°C.

Molecular Structure Analysis

The molecular structure of Tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate consists of a spirocyclic ring system with an oxygen atom and two nitrogen atoms incorporated into the ring. The InChI code for this compound is 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-8-17-13(10-15)5-4-6-14-9-13/h14H,4-10H2,1-3H3.

Physical And Chemical Properties Analysis

Tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate has a molecular weight of 256.34 g/mol. It has a computed XLogP3-AA value of 0.7, indicating its partition coefficient between octanol and water, a measure of its lipophilicity. It has one hydrogen bond donor and four hydrogen bond acceptors. The compound is a colorless to white to yellow solid or semi-solid or liquid.

Scientific Research Applications

Synthesis and Chemical Applications

• Synthetic Routes and Derivation : Efficient and scalable synthetic routes to bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate have been described, providing a convenient entry point for the selective derivation of novel compounds. This methodology enables access to chemical spaces complementary to piperidine ring systems, showcasing the versatility of spirocyclic compounds in organic synthesis (Meyers et al., 2009).
• Protecting Group Introduction : A new reagent, tert-butyl (2,4-dioxo-3-azaspiro [5,5] undecan-3-yl) carbonate (Boc-OASUD), has been developed for the preparation of N-Boc-amino acids. This solid and stable reagent is a more convenient alternative to di-tert-butyl dicarbonate for introducing Boc protecting groups to amines, demonstrating its utility in peptide synthesis (Rao et al., 2017).

Pharmacological Applications

• Bioactive Compound Synthesis : The synthesis and conformational analysis of spirolactams as conformationally restricted pseudopeptides have been explored, with derivatives prepared for use in peptide synthesis as constrained surrogates of dipeptides. These studies contribute to the development of novel bioactive compounds with potential therapeutic applications (Fernandez et al., 2002).
• Solid-Phase Synthesis of Heterocycles : The microwave-assisted solid-phase synthesis of piperazines and diazaspirocycles, utilizing α-methyl benzyl resin, has been reported. This method highlights the potential of tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate in the efficient synthesis of complex heterocyclic structures (Macleod et al., 2006).